
Personal protective equipment for handling
Ethyl 4-phenylbutanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-phenylbutanoate

Cat. No.: B042043 Get Quote

Essential Guide to Handling Ethyl 4-
Phenylbutanoate
For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This guide provides immediate, essential safety

and logistical information for managing Ethyl 4-phenylbutanoate in the laboratory, from

operational procedures to disposal plans.

Chemical and Physical Properties

A clear understanding of Ethyl 4-phenylbutanoate's properties is the foundation of its safe

handling.
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Property Value

Molecular Formula C₁₂H₁₆O₂

Molecular Weight 192.25 g/mol [1]

Appearance Colorless slightly oily liquid[2]

Odor Sweet, fruity, plum-like

Boiling Point 100°C at 1 mmHg[2]

Flash Point 114.4°C[2]

Density 1.001 g/cm³[2]

Solubility Insoluble in water; Soluble in ethanol[2]

Hazard Identification and Personal Protective Equipment (PPE)

Ethyl 4-phenylbutanoate is classified as an irritant and may cause skin, eye, and respiratory

irritation[1]. Adherence to proper PPE protocols is mandatory to ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety glasses or goggles

Chemical safety goggles

providing a complete seal are

required. A face shield should

be used when there is a risk of

splashing[3].

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are

recommended for handling

esters[4]. Nitrile gloves offer

poor resistance and should be

avoided[5][6]. Always inspect

gloves for integrity before use.

Body Protection Laboratory coat

A standard, fully-buttoned

laboratory coat is required to

protect against skin contact.

For larger quantities, a

chemical-resistant apron is

also recommended.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

vapors or aerosols are likely to

be generated, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge is necessary[3].

Operational Plan: Safe Handling Workflow

A systematic approach to handling Ethyl 4-phenylbutanoate minimizes the risk of exposure

and contamination. The following workflow outlines the key steps from preparation to post-

handling procedures.
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Preparation

Handling

Post-Handling

Review SDS

Don PPE
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Doff PPE

Wash Hands

 

Waste Collection

Temporary Storage

Final Disposal

Collect in Labeled Container

Segregate from Incompatibles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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